Cas no 870562-44-0 (3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine)
870562-44-0 structure
Product Name:3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine
CAS No:870562-44-0
MF:C9H7F3N2
MW:200.160492181778
MDL:MFCD27930832
CID:1860014
PubChem ID:21069869
Update Time:2025-04-21
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine Chemical and Physical Properties
Names and Identifiers
-
- 3H-Diazirine, 3-(3-methylphenyl)-3-(trifluoromethyl)-
- 3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine
- 870562-44-0
- SCHEMBL2525541
- 3-m-Tolyl-3-trifluoromethyl-3H-diazirine
- EN300-8962080
- 3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine
-
- MDL: MFCD27930832
- Inchi: 1S/C9H7F3N2/c1-6-3-2-4-7(5-6)8(13-14-8)9(10,11)12/h2-5H,1H3
- InChI Key: CSHONXYZIXZALG-UHFFFAOYSA-N
- SMILES: FC(C1(C2C=CC=C(C)C=2)N=N1)(F)F
Computed Properties
- Exact Mass: 200.05613272g/mol
- Monoisotopic Mass: 200.05613272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 24.7Ų
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1704815-100mg |
3-(m-Tolyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 98% | 100mg |
¥2940.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1704815-250mg |
3-(m-Tolyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 98% | 250mg |
¥5460.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1704815-500mg |
3-(m-Tolyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 98% | 500mg |
¥8190.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1704815-1g |
3-(m-Tolyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 98% | 1g |
¥11760.00 | 2024-04-27 | |
| Enamine | EN300-8962080-1g |
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 1g |
$1515.0 | 2023-09-01 | ||
| Enamine | EN300-8962080-5g |
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 5g |
$4391.0 | 2023-09-01 | ||
| Enamine | EN300-8962080-10g |
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 10g |
$6512.0 | 2023-09-01 | ||
| Enamine | EN300-8962080-0.05g |
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 95% | 0.05g |
$1272.0 | 2024-05-21 | |
| Enamine | EN300-8962080-0.1g |
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 95% | 0.1g |
$1332.0 | 2024-05-21 | |
| Enamine | EN300-8962080-0.25g |
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine |
870562-44-0 | 95% | 0.25g |
$1393.0 | 2024-05-21 |
3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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